1-(2,3,6-trifluorophenyl)methanamine hydrochloride
Overview
Description
1-(2,3,6-Trifluorophenyl)methanamine hydrochloride (TFMA-HCl) is a trifluoromethylated amine derivative that is widely used in scientific research. It is a highly versatile compound with a wide range of applications in the laboratory. TFMA-HCl is a stable, water-soluble compound that is easily synthesized and can be used in a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of 1-(2,3,6-trifluorophenyl)methanamine hydrochloride is not well understood. It is believed to act as a proton acceptor, which means it can donate protons to other molecules and accept protons from other molecules. This property allows it to participate in a wide range of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have a number of beneficial effects in laboratory studies. It has been shown to increase the solubility of compounds in aqueous solutions, which can be beneficial in the synthesis of biologically active compounds. Additionally, it has been shown to increase the rate of certain chemical reactions, which can be beneficial in the synthesis of polymers and drug delivery systems.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2,3,6-trifluorophenyl)methanamine hydrochloride in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. Additionally, it is a stable, water-soluble compound that is easily synthesized and can be used in a variety of laboratory experiments. The main limitation of using this compound in laboratory experiments is its lack of understanding of its mechanism of action.
Future Directions
The future directions for 1-(2,3,6-trifluorophenyl)methanamine hydrochloride research include further understanding of its mechanism of action, further research into its potential applications in the synthesis of biologically active compounds, further research into its potential applications in the synthesis of polymers and drug delivery systems, and further research into its potential effects on biochemical and physiological processes. Additionally, further research into its potential uses in the study of enzyme-catalyzed reactions and the preparation of fluorescent dyes is needed. Finally, further research into its potential uses in the development of novel drugs and drug delivery systems is also needed.
Synthesis Methods
The synthesis of 1-(2,3,6-trifluorophenyl)methanamine hydrochloride is a straightforward process. It can be synthesized from the reaction of trifluoroacetic anhydride (TFA) and methylamine hydrochloride (MA-HCl). The reaction is carried out in aqueous solution at room temperature and yields a white solid product.
Scientific Research Applications
1-(2,3,6-trifluorophenyl)methanamine hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of biologically active compounds such as peptides, nucleosides, and amino acids. It has also been used as a catalyst in the synthesis of polymers and in the preparation of drug delivery systems. Additionally, this compound has been used in the synthesis of fluorescent dyes and in the study of enzyme-catalyzed reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,3,6-trifluorophenyl)methanamine hydrochloride involves the reaction of 2,3,6-trifluorobenzaldehyde with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "2,3,6-trifluorobenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: 2,3,6-trifluorobenzaldehyde is reacted with excess methylamine in ethanol to form the imine intermediate.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: The amine is then treated with hydrochloric acid to form the hydrochloride salt of 1-(2,3,6-trifluorophenyl)methanamine." ] } | |
CAS RN |
2758005-40-0 |
Molecular Formula |
C7H7ClF3N |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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